Cas no 972-46-3 (3-Ethoxy-androsta-3,5-dien-17-one)

3-Ethoxy-androsta-3,5-dien-17-one structure

972-46-3 structure

Product Name:3-Ethoxy-androsta-3,5-dien-17-one

CAS No:972-46-3

MF:C₂₁H₃₀O₂

MW:314.461706638336

CID:797472

PubChem ID:10358291

Update Time:2025-07-29

3-Ethoxy-androsta-3,5-dien-17-one Chemical and Physical Properties

Names and Identifiers

- 3-Ethoxy-androsta-3,5-dien-17-one
- (8R,9S,10R,13S,14S)-3-ethoxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
- Androsta-3,5-dien-17-one,3-ethoxy-
- 3-Aethoxy-androsta-3,5-dien-17-on
- 3-Aethoxy-androstadien-(3.5)-on-(17)
- 3-Ethoxy-17-oxo-3,5-androstadiene
- 3-ethoxy-3,5-androstadiene-17-one
- 3-Ethoxyandrosta-3,5-dien-17-one
- 3-ethoxyandrosta-3,5-diene-17-one
- Androst-4-ene-3,17-dione 3-Ethyl Enol Ether
- 3-Ethoxyandrosta-3,5-dien-17-one (ACI)
- 3-Ethoxyandrosta-3,5-dien-17-one (Androstenedione Ethylenolether)
- TESTOSTERONE IMPURITY B [EP IMPURITY]
- PAOWPNQOTVTCAF-OEUJLIAZSA-N
- 3-ethoxyandrosta-3,5(6)-dien-17-one
- Androsta-3,5-dien-17-one, 3-ethoxy-
- W46ZAM53EN
- Androstenedione Ethylenolether
- SCHEMBL3984136
- DTXSID20438705
- AKOS030240947
- UNII-W46ZAM53EN
- Testosterone impurity B [EP]
- 972-46-3
- Testosterone Imp. B (EP); 3-Ethoxyandrosta-3,5-dien-17-one; Androstenedione Ethylenolether; Testosterone Impurity B
- Inchi： 1S/C21H30O2/c1-4-23-15-9-11-20(2)14(13-15)5-6-16-17-7-8-19(22)21(17,3)12-10-18(16)20/h5,13,16-18H,4,6-12H2,1-3H3/t16-,17-,18-,20-,21-/m0/s1
- InChI Key： PAOWPNQOTVTCAF-OEUJLIAZSA-N
- SMILES： C[C@]12CCC(OCC)=CC1=CC[C@H]1[C@@H]3CCC(=O)[C@]3(CC[C@H]21)C

Computed Properties

Exact Mass: 314.22500
Monoisotopic Mass: 314.224580195g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 587
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: Powder
Density: 1.1±0.1 g/cm3
Melting Point: 167-169°C
Boiling Point: 458.6±45.0 °C at 760 mmHg
Flash Point: 189.4±22.3 °C
PSA: 26.30000
LogP: 5.04860
Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Ethoxy-androsta-3,5-dien-17-one Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3-Ethoxy-androsta-3,5-dien-17-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP81010-5mg	3-Ethoxyandrosta-3,5-dien-17-one	972-46-3	98.0%	5mg	¥300	2021-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E66040-5mg	3-Ethoxy-androsta-3,5-dien-17-one	972-46-3	，HPLC≥72%	5mg	¥480.0	2023-09-07
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP81010-20mg	3-Ethoxyandrosta-3,5-dien-17-one	972-46-3	98.0%	20mg	¥300	2023-09-19

3-Ethoxy-androsta-3,5-dien-17-one Production Method

Production Method 1

63-05-8

972-46-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 12 - 16 h, 20 - 25 °C
1.2 Solvents: Pyridine ; 20 - 25 min, 25 °C; 25 °C → 0 °C; 2 - 3 h, 0 °C

Reference

: Preparation of testosterone from 4-androstenedione

, China, , ,

Production Method 2

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ; 12 - 16 h, 20 - 25 °C
1.2 Reagents: Pyridine ; neutralized

Reference

: Preparation of 17β-androst-4-en-3-one-17-carboxylic acid

, China, , ,

Production Method 3

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol , Dichloromethane ; rt → 20 °C; 180 min, 35 °C
1.2 Reagents: Water ; 30 - 40 min
1.3 Reagents: Triethylamine ; pH 8, 50 °C
1.4 Solvents: Water ; 50 °C → 25 °C; 2 h, 25 °C

Reference

: Method for synthesis of Ethisterone

, China, , ,

Production Method 4

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: Pyridinium chloride Solvents: Ethanol ; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; cooled

Reference

: Preparation of steroidal CYP11B, CYP17, and/or CYP21 inhibitors for treating androgen-dependent conditions

, World Intellectual Property Organization, , ,

Production Method 5

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 3 h, rt → 40 °C

Reference

: A method for preparation of 17α,21-dihydroxyprogesterone

, China, , ,

Production Method 6

63-05-8

972-46-3

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Ethanol ; 4 h, 40 °C
1.2 Reagents: Pyridine Solvents: Ethanol ; pH 7, 0 °C

Reference

: Method for synthesis of hydrocortisone intermediate

, China, , ,

Production Method 7

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol , Water ; rt → 10 °C; 0.5 h, 0 - 10 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9; 2 h, 0 - 10 °C

Reference

: Green preparation of guggulsterone

, China, , ,

Production Method 8

63-05-8

972-46-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 12 - 16 h, 2025 °C
1.2 Reagents: Pyridine ; 20 - 25 min, 2025 °C → -5 °C

Reference

: Method for preparing 17β-androst-4-en-3-one-17-carboxylic acid

, China, , ,

Production Method 9

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ; 12 - 16 h, 20 - 25 °C

Reference

: Preparation method of Mestanolone

, China, , ,

Production Method 10

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ; 12 - 16 h, 20 - 25 °C
1.2 Reagents: Pyridine ; 20 - 25 min, neutralized

Reference

: Preparation of Stanolone

, China, , ,

Production Method 11

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ; 12 - 16 h, 20 - 25 °C

Reference

: Preparation of methyltestosterone from 4-androstenedione

, China, , ,

Production Method 12

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ; 12 - 16 h, 20 - 25 °C
1.2 Reagents: Pyridine ; 20 - 25 min, neutralized, 20 - 25 °C

Reference

: Preparation method of 3-β-hydroxy-androstane-17-one

, China, , ,

Production Method 13

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol , Tetrahydrofuran ; 2 h, 45 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Novel stereoselective synthesis and chromatographic evaluation of E-guggulsterone

Gioiello, Antimo; Sardella, Roccaldo; Rosatelli, Emiliano; Sadeghpour, Bahman M.; Natalini, Benedetto; et al, Steroids, 2012, 77(3), 250-254

Production Method 14

63-05-8

972-46-3

Reaction Conditions

1.1 Reagents: Triethyl orthoformate Solvents: Ethanol ; 5 min, rt
1.2 Catalysts: Methanesulfonic acid ; 30 min, rt
1.3 Reagents: Pyridine ; 5 min, rt; rt → 0 °C; 2 h, 0 °C

Reference

: Optimization of the formation reaction of androstenedione ether enol

Moreno, Mayra Reyes; Ma, Yoanna; Ginarte, Alvarez; Garcia, Jose A. Ruiz; Abin, Osmell Diaz; et al, Revista CENIC, 2002, 33(3), 127-130

Production Method 15

63-05-8

972-46-3

Reaction Conditions

1.1 Reagents: Pyridine, hydrobromide (1:1) Solvents: Ethanol ; 3.5 h, 40 °C; 40 °C → rt
1.2 Reagents: Triethylamine ; pH 7, rt

Reference

: Process for preparation of Ethisterone

, China, , ,

Production Method 16

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: Pyridinium p-toluenesulfonate Solvents: Ethanol ; 4 h, 45 °C; 45 °C → 20 °C

Reference

: Method for introducing side chain to the 17-position of androstenol like compound

, China, , ,

Production Method 17

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ; rt → 40 °C; 3 h, 40 °C
1.2 Reagents: Pyridine Solvents: Ethanol ; pH 7; 0 °C

Reference

: Synthesis of intermediate of hydrocortisone of pregn-4-ene-17α,21-dihydroxy-3,20-dione-21-acetate

He, Ming-hua; Liao, Qing-jiang, Zhongguo Xinyao Zazhi, 2010, 19(3), 233-235

Production Method 18

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol , Tetrahydrofuran ; 1 - 2 h, 25 - 50 °C

Reference

: Method for synthesis of steroid compound with 3,17-dione steroid

, China, , ,

Production Method 19

63-05-8

972-46-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ; 2 h, rt

Reference

: Synthesis of spironolactone

Wang, Hongxia; Ye, Jingquan; Jiang, Zhongxing, Zhongguo Yiyao Gongye Zazhi, 2005, 36(1), 1-3

Production Method 20

571-36-8

972-46-3

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Ethanol , Tetrahydrofuran ; 20 min, rt
1.2 40 min, rt → 40 °C
1.3 Reagents: Pyridine ; 40 °C → rt

Reference

: Improved synthesis of canrenone, intermediate of eplerenone

Zhang, Yinghua; Xiong, Zhigang; Qiu, Guofu; Liang, Shucai; Li, Zongtao; et al, Zhongguo Yaowu Huaxue Zazhi, 2005, 15(4), 241-243